2-(N-BOC-Aminomethyl)-5-nitrophenylboronic acid pinacol ester

• IUPAC Name: tert-butyl N-[[4-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate
• InChI: InChI=1S/C18H27BN2O6/c1-16(2,3)25-15(22)20-11-12-8-9-13(21(23)24)10-14(12)19-26-17(4,5)18(6,7)27-19/h8-10H,11H2,1-7H3,(H,20,22)
• InChI Key: OQACYEPDPVVQRH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)[N+](=O)[O-])CNC(=O)OC(C)(C)C
• Molecular Formula: C18H27BN2O6
• Molecular Weight: 378.2 g/mol

Description

Boronic acids and their esters, such as “2-(N-BOC-Aminomethyl)-5-nitrophenylboronic acid pinacol ester”, are highly considered compounds for the design of new drugs and drug delivery devices. They are often used as building blocks and synthetic intermediates.

Synthesis Analysis

The synthesis of boronic acids and their esters often involves borylation approaches. Protodeboronation, a process that removes the boron moiety, is also a significant part of the synthesis process.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a boronic acid or ester group attached to an aromatic ring. The exact structure would depend on the specific substituents in the compound.

Chemical Reactions Analysis

Boronic acids and their esters can undergo various chemical reactions. For example, they can undergo hydrolysis, especially at physiological pH. The rate of this reaction can be influenced by the substituents in the aromatic ring and the pH.

Scientific Research Applications

Drug Delivery Systems

• However, these esters are only marginally stable in water due to hydrolysis. .

Organic Synthesis

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Catalysis

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Mechanism of Action

Target of Action

The primary target of this compound is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent in this process .

Mode of Action

The compound participates in the SM coupling reaction, which involves two key steps: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . In transmetalation, the compound, being a nucleophilic organoboron reagent, is transferred from boron to palladium .

Biochemical Pathways

The compound is involved in the SM coupling reaction, which is a key pathway in organic synthesis .

Pharmacokinetics

The compound’s pharmacokinetic properties are influenced by its susceptibility to hydrolysis . The rate of this reaction is dependent on the substituents in the aromatic ring and is considerably accelerated at physiological pH . This could impact the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties and its bioavailability.

Result of Action

The compound’s action results in the formation of new carbon–carbon bonds via the SM coupling reaction . It can also lead to the formal anti-Markovnikov alkene hydromethylation when paired with a Matteson–CH2–homologation .

Action Environment

The compound’s action, efficacy, and stability are influenced by environmental factors such as pH. For instance, the rate of hydrolysis of the compound is considerably accelerated at physiological pH . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes .

Safety and Hazards

While boronic acids and their esters are generally considered non-toxic, care must be taken when handling them due to their susceptibility to hydrolysis. Specific safety and hazard information would depend on the exact compound and its concentration.

Future Directions

Given their potential uses in drug design and delivery, there is significant interest in further studying boronic acids and their esters. This includes developing new synthesis methods, studying their reactivity, and exploring their potential applications in medicine.